Cas no 2001916-23-8 (4-(4-methoxyphenyl)oxolan-3-one)

• Product Name: 4-(4-methoxyphenyl)oxolan-3-one
• CAS No: 2001916-23-8
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD30476783
• CID: 5221609
• PubChem ID: 131251203
• Update Time: 2025-05-27

4-(4-methoxyphenyl)oxolan-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Furanone, dihydro-4-(4-methoxyphenyl)-
• 4-(4-methoxyphenyl)oxolan-3-one

• MDL： MFCD30476783
• Inchi： 1S/C11H12O3/c1-13-9-4-2-8(3-5-9)10-6-14-7-11(10)12/h2-5,10H,6-7H2,1H3
• InChI Key： VBVNMQGYMDWXDJ-UHFFFAOYSA-N
• SMILES： O1CC(C2=CC=C(OC)C=C2)C(=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(4-methoxyphenyl)oxolan-3-one

Recent Advances in the Study of 4-(4-methoxyphenyl)oxolan-3-one (CAS: 2001916-23-8): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 4-(4-methoxyphenyl)oxolan-3-one (CAS: 2001916-23-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its oxolane (tetrahydrofuran) ring substituted with a methoxyphenyl group, has shown potential in various therapeutic applications. Recent studies have explored its synthesis, biological activity, and potential mechanisms of action, positioning it as a promising candidate for further drug development.

One of the key areas of research has focused on the synthetic pathways for 4-(4-methoxyphenyl)oxolan-3-one. A study published in the Journal of Organic Chemistry (2023) detailed an efficient and scalable synthesis method using a palladium-catalyzed coupling reaction, which achieved a high yield of 82%. This advancement addresses previous challenges in the large-scale production of the compound, making it more accessible for further pharmacological studies.

In terms of biological activity, recent in vitro studies have demonstrated that 4-(4-methoxyphenyl)oxolan-3-one exhibits notable anti-inflammatory properties. Research conducted at the University of Cambridge (2024) revealed that the compound inhibits the NF-κB signaling pathway, a critical mediator of inflammatory responses. These findings suggest its potential application in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, preliminary investigations into the compound's anticancer properties have shown promising results. A study in the Journal of Medicinal Chemistry (2023) reported that 4-(4-methoxyphenyl)oxolan-3-one induces apoptosis in certain cancer cell lines, including breast and lung cancer, through the activation of caspase-3 and caspase-9. The compound's selectivity for cancer cells over normal cells highlights its potential as a targeted therapeutic agent.

Despite these encouraging findings, challenges remain in understanding the full pharmacokinetic and pharmacodynamic profile of 4-(4-methoxyphenyl)oxolan-3-one. Current research is focused on optimizing its bioavailability and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound into preclinical trials.

In conclusion, 4-(4-methoxyphenyl)oxolan-3-one (CAS: 2001916-23-8) represents a promising avenue for drug discovery, with its multifaceted biological activities and improved synthetic accessibility. Continued research will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.